Cas no 61149-70-0 (Quinoxalinium, 7-(acetylamino)-1,2,3-trimethyl-, chloride)

Quinoxalinium, 7-(acetylamino)-1,2,3-trimethyl-, chloride structure
61149-70-0 structure
Product Name:Quinoxalinium, 7-(acetylamino)-1,2,3-trimethyl-, chloride
CAS No:61149-70-0
MF:C13H16ClN3O
MW:265.738641738892
CID:490561
PubChem ID:12288653
Update Time:2025-04-19

Quinoxalinium, 7-(acetylamino)-1,2,3-trimethyl-, chloride Chemical and Physical Properties

Names and Identifiers

    • Quinoxalinium, 7-(acetylamino)-1,2,3-trimethyl-, chloride
    • N-(2,3,4-trimethylquinoxalin-4-ium-6-yl)acetamide,chloride
    • DTXSID90484739
    • 61149-70-0
    • Inchi: 1S/C13H15N3O.ClH/c1-8-9(2)16(4)13-7-11(15-10(3)17)5-6-12(13)14-8;/h5-7H,1-4H3;1H
    • InChI Key: ZZBGSQBAUPFJGW-UHFFFAOYSA-N
    • SMILES: [Cl-].O=C(C)NC1C=CC2C(C=1)=[N+](C)C(C)=C(C)N=2

Computed Properties

  • Exact Mass: 248.9731
  • Monoisotopic Mass: 265.0981898g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 294
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.9Ų

Experimental Properties

  • PSA: 47.94

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